Cas no 3930-13-0 (L-α-Dipalmitoylphosphatidyl-N-monomethylethanolamine)

• Product Name: L-α-Dipalmitoylphosphatidyl-N-monomethylethanolamine
• CAS No: 3930-13-0
• MF: C₃₈H₇₆NO₈P
• MW: 705.98571395874
• MDL: MFCD00042875
• CID: 319114
• PubChem ID: 9547031
• Update Time: 2025-04-19

L-α-Dipalmitoylphosphatidyl-N-monomethylethanolamine Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,(1R)-1-(3-hydroxy-3-oxido-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediylester (9CI)
• L-α-Dipalmitoylphosphatidyl-N-monomethylethanolamine
• 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-methyl
• 1,2-Dipalmitoyl-sn-glycero-3-phospho-(N-methyl)-ethanolamine
• Hexadecanoic acid,(1R)-1-(3-hydroxy-3-oxido-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediyle...
• 1,2-dipalmitoyl-sn-glycero-3-phosphomonomethylethanolamine
• 3-sn-Phosphatidyl-N-methylethanolamine,1,2-dipalmitoyl
• A-cephalin
• A-Dipalmitoyl-N-methyl-
• L-Alpha-Dipalmitoylphosphatidyl-N-monomethylethanolamine
• 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine-N-methyl
• 110743
• 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine-N-methyl ; 110743
• Ethanol, 2-(methylamino)-, monoester with 1,2-dipalmitin dihydrogen phosphate, L-
• 1,2-dihexadecanoyl-sn-glycero-3-phospho-N-methylethanolamine
• PE-NMe(16:0/16:0)
• 1,2-Dipalmitoyl-sn-glycero-3-phospho-N-methylethanolamine
• CHEBI:171040
• 3930-13-0
• Hexadecanoic acid, 1-(3-hydroxy-3-oxido-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediyl ester, (R)-
• [(2R)-2-hexadecanoyloxy-3-[hydroxy-[2-(methylamino)ethoxy]phosphoryl]oxypropyl] hexadecanoate
• Isophthalicdihydrazide
• A-Dipalmitoylphosphatidyl-N-monomethylethanolamine
• N-Monomethyl-phosphatidylethanolamine
• L-
• alpha-Monomethyl dipalmitoylphosphatidylethanolamine
• L-?-Dipalmitoylphosphatidyl-N-monomethylethanolamine
• 1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-monomethyl
• LMGP02010337
• PD086645
• DTXSID30192543
• starbld0009766
• (2R)-3-((Hydroxy(2-(methylamino)ethoxy)phosphoryl)oxy)propane-1,2-diyl dipalmitate
• MMPE(16:0/16:0)
• Hexadecanoic acid, 1-(3-hydroxy-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2
• SCHEMBL1689883
• L-Alpha-Dipalmitoylphosphatidyl-N-monomethylethanolamine;
• L-?-Dipalmitoylphosphatidyl-N-monomethylethanolamine (>80%)
• 1,2-Dipalmitoyl-sn-glycero-3-phospho-N-monomethylethanolamine; Hexadecanoic Acid (1R)-1-(3-hydroxy-3-oxido-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediyl ester; L-1,2-Dipalmitin 2-(Methylamino)ethyl Hydrogen Phosphate; Hexadecanoic Acid (R)-1-(3-Hydroxy-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediyl Ester P-Oxide;

• MDL： MFCD00042875
• Inchi： 1S/C38H76NO8P/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-37(40)44-34-36(35-46-48(42,43)45-33-32-39-3)47-38(41)31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h36,39H,4-35H2,1-3H3,(H,42,43)/t36-/m1/s1
• InChI Key： QSBINWBNXWAVAK-PSXMRANNSA-N
• SMILES： P(=O)(O)(OCCNC)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 705.53100
• Monoisotopic Mass: 705.530855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 40
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Not available
• Density: 0.999
• Melting Point: NA
• Boiling Point: 724.6°C at 760 mmHg
• Flash Point: 392°C
• Refractive Index: 1.47
• PSA: 130.20000
• LogP: 11.14790
• Vapor Pressure: 0.0±5.1 mmHg at 25°C
• Solubility: Not available
• Color/Form: 10 mg/mL (850851C-25mg)

L-α-Dipalmitoylphosphatidyl-N-monomethylethanolamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines